Characteristic components in TCM Standards
  • L-Malic Acid
    L-Malic Acid
    • Cat. No.:
    • B142052
    • CAS No.:
    • 97-67-6
    • Molecular Formula:
    • C4H6O5
    • Molecular Weight:
    • 134.09 g/mol
    Description
    (S)-malic acid is an optically active form of malic acid having (S)-configuration. It has a role as a geroprotector. It is a conjugate acid of a (S)-malate(2-). It is an enantiomer of a (R)-malic acid.
    L-Mali...
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  • L-Malic Acid
    L-Malic Acid
    • Cat. No.:
    • B142060
    • CAS No.:
    • 6915-15-7
    • Molecular Formula:
    • C4H6O5
    • Molecular Weight:
    • 134.09 g/mol
    Description
    (S)-malic acid is an optically active form of malic acid having (S)-configuration. It has a role as a geroprotector. It is a conjugate acid of a (S)-malate(2-). It is an enantiomer of a (R)-malic acid.
    L-Mali...
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  • Schisandrin B
    Schisandrin B
    • Cat. No.:
    • B150266
    • CAS No.:
    • 82467-52-5
    • Molecular Formula:
    • C23H28O6
    • Molecular Weight:
    • 400.5 g/mol
    Description
    Schisandrin B has been reported in Schisandra sphenanthera, Schisandra propinqua, and other organisms with data available.
    a phytogenic antineoplastic agent with anti-inflammatory activity;  isolated fro...
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  • Erythrodiol
    Erythrodiol
    • Cat. No.:
    • B191199
    • CAS No.:
    • 545-48-2
    • Molecular Formula:
    • C30H50O2
    • Molecular Weight:
    • 442.7 g/mol
    Description
    Erythrodiol is a pentacyclic triterpenoid that is beta-amyrin in which one of the hydrogens of the methyl group at position 28 has been replaced by a hydroxy group. It is a plant metabolite found in olive oil as...
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  • Aristolochic Acid C
    Aristolochic Acid C
    • Cat. No.:
    • B1665774
    • CAS No.:
    • 4849-90-5
    • Molecular Formula:
    • C16H9NO7
    • Molecular Weight:
    • 327.24 g/mol
    Description
    Aristolochic acid C is an aristolochic acid that is phenanthrene-1-carboxylic acid substituted by a methylenedioxy group at the 3,4 positions, by an hydroxy group at position 6, and by a nitro group at position ...
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  • Artemisinin
    Artemisinin
    • Cat. No.:
    • B1665778
    • CAS No.:
    • 63968-64-9
    • Molecular Formula:
    • C15H22O5
    • Molecular Weight:
    • 282.33 g/mol
    Description
    (+)-artemisinin is a sesquiterpene lactone obtained from sweet wormwood, Artemisia annua, which is used as an antimalarial for the treatment of multi-drug resistant strains of falciparum malaria. It has a role a...
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  • Artesunate
    Artesunate
    • Cat. No.:
    • B1665782
    • CAS No.:
    • 88495-63-0
    • Molecular Formula:
    • C19H28O8
    • Molecular Weight:
    • 384.4 g/mol
    Description
    Artesunate is an artemisinin derivative that is the hemisuccinate ester of the lactol resulting from the reduction of the lactone carbonyl group of artemisinin. It is used, generally as the sodium salt, for the ...
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  • L-Hydroxyproline
    L-Hydroxyproline
    • Cat. No.:
    • B1673980
    • CAS No.:
    • 51-35-4
    • Molecular Formula:
    • C5H9NO3
    • Molecular Weight:
    • 131.13 g/mol
    Description

    What is Hydroxyproline?

    Hydroxyproline, non-essential amino acid, is a natural component of animal structural proteins like collagen and elastin. Hydroxyproline is a standard chiral building block for...

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  • Sorbic Acid
    Sorbic Acid
    • Cat. No.:
    • B1682152
    • CAS No.:
    • 110-44-1
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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  • Picfeltarraenin IB (Standard)
    Picfeltarraenin IB (Standard)
    • Cat. No.:
    • B2370294
    • CAS No.:
    • Molecular Formula:
    • C42H64O14
    • Molecular Weight:
    • 792.9 g/mol
    Description
    (2R)-2-[(3R,8S,9R,10R,13R,14S,16R,17R)-3-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,...
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